Cas no 1261891-10-4 (2-Cyano-4-(3-methylphenyl)phenol)

• Product Name: 2-Cyano-4-(3-methylphenyl)phenol
• CAS No: 1261891-10-4
• MF: C₁₄H₁₁NO
• MW: 209.243243455887
• MDL: MFCD18314142
• CID: 2621789
• PubChem ID: 53219819
• Update Time: 2025-05-19

2-Cyano-4-(3-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL8264987
• AKOS017557089
• 2-Cyano-4-(3-methylphenyl)phenol, 95%
• 2-CYANO-4-(3-METHYLPHENYL)PHENOL
• 1261891-10-4
• MFCD18314142
• 4-Hydroxy-3'-methyl[1,1'-biphenyl]-3-carbonitrile
• DTXSID90684611
• 2-Cyano-4-(3-methylphenyl)phenol

• MDL： MFCD18314142
• Inchi： 1S/C14H11NO/c1-10-3-2-4-11(7-10)12-5-6-14(16)13(8-12)9-15/h2-8,16H,1H3
• InChI Key： AHUVZKDOTMLZOM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C#N)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 209.084063974Da
• Monoisotopic Mass: 209.084063974Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles

Additional information on 2-Cyano-4-(3-methylphenyl)phenol

2-Cyano-4-(3-methylphenyl)phenol: A Comprehensive Overview

The compound 2-Cyano-4-(3-methylphenyl)phenol, identified by the CAS number 1261891-10-4, is a versatile organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of phenolic compounds, which are known for their aromatic structure and hydroxyl group (-OH) functionality. The presence of a cyano group (-CN) at the 2-position and a methyl-substituted phenyl group at the 4-position introduces unique electronic and structural properties that make this compound a subject of interest in both academic and applied research.

Recent studies have highlighted the importance of phenolic compounds in fields such as drug discovery, materials science, and environmental chemistry. The 2-cyano-4-(3-methylphenyl)phenol structure has been explored for its potential as a precursor in the synthesis of advanced materials, including polymers and nanoparticles. Researchers have demonstrated that the cyano group can act as a reactive site for various chemical transformations, enabling the creation of functionalized materials with tailored properties.

In the context of drug discovery, 2-cyano-4-(3-methylphenyl)phenol has shown promise as a lead compound for developing new pharmaceutical agents. Its phenolic hydroxyl group is known to exhibit antioxidant activity, which is crucial in combating oxidative stress-related diseases. Additionally, the methyl-substituted phenyl group enhances the compound's lipophilicity, improving its bioavailability and making it a potential candidate for drug delivery systems.

The synthesis of 2-cyano-4-(3-methylphenyl)phenol involves multi-step organic reactions, including nucleophilic substitution and aromatic substitution processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product, making it more accessible for large-scale applications.

From an environmental perspective, 2-cyano-4-(3-methylphenyl)phenol has been studied for its role in remediation processes. Its ability to adsorb heavy metals from contaminated water has been explored in recent research, highlighting its potential as a cost-effective adsorbent material. This application aligns with global efforts to develop sustainable solutions for environmental pollution control.

In conclusion, 2-cyano-4-(3-methylphenyl)phenol is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern research and development. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.